Bromochloroacetic acid
Bromochloroacetic acid
Bromochloroacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by bromine while a second is replaced by chlorine. A low-melting (27.5-31.5℃), hygroscopic crystalline solid, it can be formed during the disinfection (by chlorination) of water that contains bromide ions and organic matter, so can occur in drinking water as a byproduct of the disinfection process. It is a monocarboxylic acid, an organochlorine compound and a 2-bromocarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
5589-96-8
VCID:
VC21113220
InChI:
InChI=1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)
SMILES:
C(C(=O)O)(Cl)Br
Molecular Formula:
C2H2BrClO2
Molecular Weight:
173.39 g/mol
Bromochloroacetic acid
CAS No.: 5589-96-8
Cat. No.: VC21113220
Molecular Formula: C2H2BrClO2
Molecular Weight: 173.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bromochloroacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by bromine while a second is replaced by chlorine. A low-melting (27.5-31.5℃), hygroscopic crystalline solid, it can be formed during the disinfection (by chlorination) of water that contains bromide ions and organic matter, so can occur in drinking water as a byproduct of the disinfection process. It is a monocarboxylic acid, an organochlorine compound and a 2-bromocarboxylic acid. |
|---|---|
| CAS No. | 5589-96-8 |
| Molecular Formula | C2H2BrClO2 |
| Molecular Weight | 173.39 g/mol |
| IUPAC Name | 2-bromo-2-chloroacetic acid |
| Standard InChI | InChI=1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6) |
| Standard InChI Key | GEHJBWKLJVFKPS-UHFFFAOYSA-N |
| SMILES | C(C(=O)O)(Cl)Br |
| Canonical SMILES | C(C(=O)O)(Cl)Br |
| Boiling Point | 215.0 °C 215 °C at 760 mm Hg; 104 °C at 11 mm Hg |
| Flash Point | 230 °F (110 °C): closed cup |
| Melting Point | 31.5 °C |
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